2-[5-(isopropylamino)pentyl]-1H-isoindole-1,3(2H)-dione hydrobromide

• IUPAC Name: 2-[5-(propan-2-ylamino)pentyl]isoindole-1,3-dione;hydrobromide
• InChI: InChI=1S/C16H22N2O2.BrH/c1-12(2)17-10-6-3-7-11-18-15(19)13-8-4-5-9-14(13)16(18)20;/h4-5,8-9,12,17H,3,6-7,10-11H2,1-2H3;1H
• InChI Key: MGSCAHNJVGADHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCCCCN1C(=O)C2=CC=CC=C2C1=O.Br
• Molecular Formula: C16H23BrN2O2
• Molecular Weight: 355.27 g/mol

Description

The compound “2-[5-(isopropylamino)pentyl]-1H-isoindole-1,3(2H)-dione hydrobromide” is a complex organic molecule. It contains an isoindole group, which is a bicyclic compound consisting of a benzene ring fused to a pyrrole ring. The “2-[5-(isopropylamino)pentyl]” part suggests a pentyl chain (five carbon atoms) with an isopropylamino group attached to it.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would have an isoindole core with a pentyl chain attached at the 2-position. This pentyl chain would have an isopropylamino group attached at its 5-position.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The isoindole group could potentially undergo electrophilic substitution reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, it would likely be soluble in organic solvents due to its large hydrocarbon component.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Without more information, it’s difficult to speculate on this.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be of interest in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.